Cas no 2680852-99-5 (benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate)

• Product Name: benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate
• CAS No: 2680852-99-5
• MF: C₁₅H₁₄FNO₃
• MW: 275.274967670441
• CID: 6278358
• PubChem ID: 165915241
• Update Time: 2025-06-08

benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680852-99-5
• benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate
• EN300-28284405

• Inchi： 1S/C15H14FNO3/c16-14-12(9-18)7-4-8-13(14)17-15(19)20-10-11-5-2-1-3-6-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： CKSZMNPWGUABOF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09577147g/mol
• Monoisotopic Mass: 275.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate

Professional Introduction to Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate (CAS No. 2680852-99-5)

Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2680852-99-5, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by a benzyl group and a carbamate moiety linked to a fluoro-substituted phenyl ring with a hydroxymethyl group, imparts distinct reactivity and binding capabilities that make it valuable in drug discovery and development.

The significance of this compound lies in its potential applications as a building block for more complex pharmacophores. The presence of the fluoro atom, a common feature in many therapeutic agents, is known to enhance metabolic stability and binding affinity to biological targets. Furthermore, the hydroxymethyl group provides opportunities for further functionalization, enabling the design of molecules with tailored properties. These attributes have positioned Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate as a subject of interest in academic research and industrial pharmaceutical development.

In recent years, there has been growing interest in the exploration of fluoro-substituted aromatic compounds due to their demonstrated efficacy in modulating biological pathways. The specific configuration of Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate has been studied for its potential role in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key targets, making them promising candidates for further investigation.

The synthesis of Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such complex molecule constructions.

One of the most compelling aspects of Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate is its versatility as a scaffold for drug design. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the hydroxymethyl group have been explored to improve solubility and bioavailability, while alterations at the fluoro-substituted phenyl ring have aimed at optimizing binding interactions with biological targets. Such efforts underscore the compound's potential as a versatile tool in medicinal chemistry.

The impact of this compound extends beyond academic research; it has also caught the attention of pharmaceutical companies seeking innovative solutions for drug development. The unique combination of structural features in Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate makes it an attractive candidate for preclinical studies aimed at evaluating its therapeutic potential. Collaborative efforts between academia and industry are increasingly focused on harnessing the synthetic advantages of this compound to accelerate the discovery of new treatments.

In conclusion, Benzyl N-[2-fluoro-3-(hydroxymethyl)phenyl]carbamate (CAS No. 2680852-99-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a key intermediate in drug synthesis, combined with its versatility as a scaffold for medicinal chemistry innovation, positions it as a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover new possibilities for this compound, its importance in addressing complex biological challenges is likely to grow.